Cas no 313546-18-8 ((4-Cyano-2-methylphenyl)boronic acid)
313546-18-8 structure
Product Name:(4-Cyano-2-methylphenyl)boronic acid
CAS No:313546-18-8
MF:C8H8BNO2
MW:160.965621948242
MDL:MFCD09750473
CID:300996
PubChem ID:16218401
Update Time:2025-04-19
(4-Cyano-2-methylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Cyano-2-methylphenyl)boronic acid
- 2-Methyl-4-cyanophenylboronic acid
- 4-Cyano-2-methylphenylboronic acid
- Boronic acid,B-(4-cyano-2-methylphenyl)-
- Boronic acid, (4-cyano-2-methylphenyl)-
- FT-0713861
- AMY32705
- DTXSID10584927
- A858391
- RGCVYEOTYJCNOS-UHFFFAOYSA-N
- H11811
- dimethylazelate
- (4-Cyano-2-methyl-phenyl)boronic acid
- EN300-317056
- SY029512
- (4-Cyano-2-methylphenyl)boronicacid
- SCHEMBL1277292
- AKOS015842345
- 2-Methyl-4-cyanophenylboronic acid, >=95%
- CS-0044996
- MFCD09750473
- AB51409
- 313546-18-8
- AS-55569
- DB-013142
- STL555932
- 2-Methyl-4-cyanophenylboronic acid(contains varying amounts of Anhydride)
- BBL102133
-
- MDL： MFCD09750473
- Inchi： 1S/C8H8BNO2/c1-6-4-7(5-10)2-3-8(6)9(11)12/h2-4,11-12H,1H3
- InChI Key： RGCVYEOTYJCNOS-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(C#N)=CC=1C)O
Computed Properties
- Exact Mass: 161.06500
- Monoisotopic Mass: 161.0648087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- Density: 1.209
- Melting Point: 287-305 °C
- Boiling Point: 376.1°C at 760 mmHg
- Flash Point: 181.263°C
- Refractive Index: 1.551
- PSA: 64.25000
- LogP: -0.45352
(4-Cyano-2-methylphenyl)boronic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：Inert atmosphere,2-8°C
(4-Cyano-2-methylphenyl)boronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(4-Cyano-2-methylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M169501-1g |
(4-Cyano-2-methylphenyl)boronic acid |
313546-18-8 | 95% | 1g |
¥328.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M169501-250mg |
(4-Cyano-2-methylphenyl)boronic acid |
313546-18-8 | 95% | 250mg |
¥131.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M169501-5g |
(4-Cyano-2-methylphenyl)boronic acid |
313546-18-8 | 95% | 5g |
¥840.90 | 2023-09-01 | |
| Chemenu | CM136862-100g |
(4-Cyano-2-methylphenyl)boronic acid |
313546-18-8 | 95+% | 100g |
$1104 | 2021-08-05 | |
| Alichem | A242000609-250mg |
4-Cyano-2-methylphenylboronic acid |
313546-18-8 | 98% | 250mg |
$720.80 | 2023-09-02 | |
| Alichem | A242000609-500mg |
4-Cyano-2-methylphenylboronic acid |
313546-18-8 | 98% | 500mg |
$1038.80 | 2023-09-02 | |
| Alichem | A242000609-1g |
4-Cyano-2-methylphenylboronic acid |
313546-18-8 | 98% | 1g |
$1668.15 | 2023-09-02 | |
| TRC | C990370-50mg |
(4-Cyano-2-methylphenyl)boronic Acid |
313546-18-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C990370-100mg |
(4-Cyano-2-methylphenyl)boronic Acid |
313546-18-8 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C990370-500mg |
(4-Cyano-2-methylphenyl)boronic Acid |
313546-18-8 | 500mg |
$ 115.00 | 2022-06-06 |
(4-Cyano-2-methylphenyl)boronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:313546-18-8)(4-Cyano-2-methylphenyl)boronic acid
Order Number:A858391
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:12
Price ($):296.0
Email:sales@amadischem.com
(4-Cyano-2-methylphenyl)boronic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:313546-18-8)(4-Cyano-2-methylphenyl)boronic acid
Purity:99%
Quantity:25g
Price ($):296.0